ethyl 2-{[4-(acetylamino)benzoyl]amino}benzoate

• IUPAC Name: ethyl 2-[(4-acetamidobenzoyl)amino]benzoate
• InChI: InChI=1S/C18H18N2O4/c1-3-24-18(23)15-6-4-5-7-16(15)20-17(22)13-8-10-14(11-9-13)19-12(2)21/h4-11H,3H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: NKIBMAFEZGKTRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

Ethyl 2-{[4-(acetylamino)benzoyl]amino}benzoate, commonly known as EABA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. EABA is a derivative of benzoic acid and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of EABA is not fully understood, but it is believed to act as an inhibitor of certain enzymes involved in cancer cell growth. EABA has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a role in regulating gene expression. Inhibition of HDAC enzymes can lead to changes in gene expression, which can result in the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
EABA has been shown to have both biochemical and physiological effects. Biochemically, EABA has been shown to inhibit the activity of HDAC enzymes and alter gene expression. Physiologically, EABA has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. EABA has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

EABA has several advantages for lab experiments, including its ability to selectively inhibit HDAC enzymes and alter gene expression. EABA is also a fluorescent probe and can be used to study protein-protein interactions and enzyme activity. However, EABA has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. EABA also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on EABA. One direction is to further investigate the mechanism of action of EABA and its effects on gene expression. Another direction is to explore the potential use of EABA in drug discovery and the development of new cancer treatments. Additionally, research could focus on improving the solubility and stability of EABA to make it more effective in vivo. Finally, EABA could be used in combination with other compounds to enhance its effectiveness in cancer treatment.

Synthesis Methods

EABA can be synthesized through various methods, including the reaction of benzoic acid with ethyl chloroformate and 4-aminobenzoyl chloride. Another method involves the reaction of benzoic acid with ethyl chloroformate and 4-aminobenzoic acid. The synthesis of EABA is a multi-step process that requires careful monitoring and purification to obtain a high yield of the compound.

Scientific Research Applications

EABA has potential applications in various fields of research, including cancer research, drug discovery, and molecular biology. EABA has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. EABA has also been used as a tool in drug discovery to identify potential drug targets and develop new drugs. In molecular biology, EABA has been used as a fluorescent probe to study protein-protein interactions and enzyme activity.